Cas no 681174-09-4 (N-[4-(1,3-benzothiazol-2-yl)phenyl]-5,6,7,8-tetrahydronaphthalene-2-carboxamide)

• Product Name: N-[4-(1,3-benzothiazol-2-yl)phenyl]-5,6,7,8-tetrahydronaphthalene-2-carboxamide
• CAS No: 681174-09-4
• MF: C₂₄H₂₀N₂OS
• MW: 384.493404388428
• CID: 5854758
• PubChem ID: 23822382
• Update Time: 2025-06-28

N-[4-(1,3-benzothiazol-2-yl)phenyl]-5,6,7,8-tetrahydronaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxamide, N-[4-(2-benzothiazolyl)phenyl]-5,6,7,8-tetrahydro-
• F0537-0725
• AKOS002070638
• N-(4-(benzo[d]thiazol-2-yl)phenyl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide
• 681174-09-4
• CID 23822382
• N-[4-(1,3-benzothiazol-2-yl)phenyl]-5,6,7,8-tetrahydronaphthalene-2-carboxamide
• Oprea1_488958

• Inchi： 1S/C24H20N2OS/c27-23(19-10-9-16-5-1-2-6-18(16)15-19)25-20-13-11-17(12-14-20)24-26-21-7-3-4-8-22(21)28-24/h3-4,7-15H,1-2,5-6H2,(H,25,27)
• InChI Key： AXMSUUBFTQYFMA-UHFFFAOYSA-N
• SMILES： C1=C2C(CCCC2)=CC=C1C(NC1=CC=C(C2=NC3=CC=CC=C3S2)C=C1)=O

Computed Properties

• Exact Mass: 384.12963444g/mol
• Monoisotopic Mass: 384.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.293±0.06 g/cm3(Predicted)
• pka: 13.10±0.70(Predicted)

Additional information on N-[4-(1,3-benzothiazol-2-yl)phenyl]-5,6,7,8-tetrahydronaphthalene-2-carboxamide

Comprehensive Overview of N-[4-(1,3-benzothiazol-2-yl)phenyl]-5,6,7,8-tetrahydronaphthalene-2-carboxamide (CAS No. 681174-09-4)

N-[4-(1,3-benzothiazol-2-yl)phenyl]-5,6,7,8-tetrahydronaphthalene-2-carboxamide, with the CAS number 681174-09-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining a benzothiazole moiety with a tetrahydronaphthalene core, making it a subject of interest for its potential applications in drug discovery and optoelectronic materials. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock novel therapeutic pathways.

In recent years, the demand for heterocyclic compounds like N-[4-(1,3-benzothiazol-2-yl)phenyl]-5,6,7,8-tetrahydronaphthalene-2-carboxamide has surged due to their versatility in medicinal chemistry. The compound's benzothiazole component is known for its bioactivity, often linked to antimicrobial, anti-inflammatory, and anticancer properties. Meanwhile, the tetrahydronaphthalene scaffold contributes to its lipophilicity, enhancing membrane permeability—a critical factor in drug design. These attributes align with current trends in targeted therapy and small-molecule inhibitors, addressing common search queries such as "benzothiazole derivatives in cancer research" or "tetrahydronaphthalene-based drug candidates."

From a synthetic chemistry perspective, CAS 681174-09-4 exemplifies the growing focus on multi-step organic synthesis and green chemistry principles. Laboratories are optimizing routes to improve yield and reduce waste, reflecting broader industry shifts toward sustainability. Online discussions frequently highlight challenges like "scaling up benzothiazole synthesis" or "purification methods for carboxamide derivatives," underscoring the compound's relevance in both academic and industrial settings.

The compound's potential extends beyond pharmaceuticals. Its conjugated system and electron-rich aromatic rings make it a candidate for organic semiconductors and light-emitting diodes (OLEDs). This dual applicability resonates with searches for "benzothiazole in materials science" or "naphthalene derivatives for optoelectronics," bridging gaps between chemistry and engineering disciplines. Recent publications have explored its photophysical properties, sparking debates about structure-property correlations—a hot topic in computational chemistry forums.

Quality control of N-[4-(1,3-benzothiazol-2-yl)phenyl]-5,6,7,8-tetrahydronaphthalene-2-carboxamide remains a key concern, as evidenced by frequent queries about "HPLC analysis of benzothiazole carboxamides" or "spectroscopic characterization techniques." Advanced methods like LC-MS and NMR spectroscopy are essential to verify purity, given the compound's complex structure. Such discussions dominate specialized platforms like ResearchGate and PubMed, emphasizing the need for standardized protocols.

As the scientific community prioritizes fragment-based drug design, compounds like 681174-09-4 serve as valuable molecular building blocks. Their modularity allows for rapid derivatization, answering frequent search questions about "scaffold hopping strategies" or "privileged structures in medicinal chemistry." Patent analyses reveal increasing filings around similar architectures, signaling commercial interest in this chemical space.

In conclusion, N-[4-(1,3-benzothiazol-2-yl)phenyl]-5,6,7,8-tetrahydronaphthalene-2-carboxamide (CAS 681174-09-4) represents a compelling case study at the intersection of drug discovery and advanced materials. Its multifaceted applications and synthetic challenges mirror broader trends in precision chemistry, making it a recurring subject in high-impact journals and grant proposals. Future research may explore its structure-activity landscape through AI-driven molecular modeling, addressing yet another cluster of trending search terms in computational drug development.